Cas no 1785079-90-4 (4-(2-Fluoroethyl)cyclohexanamine)

• Product Name: 4-(2-Fluoroethyl)cyclohexanamine
• CAS No: 1785079-90-4
• MF: C₈H₁₆FN
• MW: 145.217745780945
• MDL: MFCD28539244
• CID: 5060903
• Update Time: 2025-05-24

4-(2-Fluoroethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoroethyl)cyclohexanamine
• 4-(2-fluoroethyl)cyclohexan-1-amine
• SY274634

• MDL： MFCD28539244
• Inchi： 1S/C8H16FN/c9-6-5-7-1-3-8(10)4-2-7/h7-8H,1-6,10H2
• InChI Key： XVENXKXKXDHFKE-UHFFFAOYSA-N
• SMILES： FCCC1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Additional information on 4-(2-Fluoroethyl)cyclohexanamine

Recent Advances in the Study of 4-(2-Fluoroethyl)cyclohexanamine (CAS: 1785079-90-4) in Chemical Biology and Pharmaceutical Research

4-(2-Fluoroethyl)cyclohexanamine (CAS: 1785079-90-4) is a fluorinated cyclohexylamine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development, neuropharmacology, and imaging agents. The incorporation of a fluorine atom into the ethyl side chain enhances its metabolic stability and bioavailability, making it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of 4-(2-Fluoroethyl)cyclohexanamine, with particular emphasis on its role as a precursor for novel bioactive molecules. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and fluorination strategies, to achieve high yields and enantiomeric purity. The compound's ability to interact with specific biological targets, such as neurotransmitter receptors and enzymes, has been investigated using in vitro and in vivo models, revealing its potential as a therapeutic agent for neurological disorders.

One of the most notable findings in recent literature is the application of 4-(2-Fluoroethyl)cyclohexanamine in positron emission tomography (PET) imaging. The fluorine-18 isotope, when incorporated into the ethyl side chain, allows for the development of radiolabeled tracers that can be used to study brain function and receptor dynamics. Preliminary studies have demonstrated its utility in visualizing dopamine and serotonin transporters, offering new insights into the pathophysiology of psychiatric and neurodegenerative diseases.

In addition to its imaging applications, 4-(2-Fluoroethyl)cyclohexanamine has been explored as a building block for the design of novel psychotropic agents. Its structural similarity to known psychoactive compounds, such as phenethylamines, has prompted investigations into its potential effects on the central nervous system. Early pharmacological assessments have indicated moderate affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of mood disorders and addiction.

Despite these promising developments, challenges remain in the optimization of 4-(2-Fluoroethyl)cyclohexanamine-based compounds for clinical use. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further structure-activity relationship (SAR) studies and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, 4-(2-Fluoroethyl)cyclohexanamine (CAS: 1785079-90-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in imaging, neuropharmacology, and drug development highlight its broad utility, while ongoing studies continue to explore its mechanistic underpinnings and therapeutic possibilities. Future research should focus on overcoming existing limitations and translating these findings into clinically relevant solutions.